Cas no 1501186-17-9 (4-(2-Aminoethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 4-(2-Aminoethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 1501186-17-9
• MF: C₄H₈N₄O
• MW: 128.132519721985
• CID: 5709168
• PubChem ID: 83679922
• Update Time: 2025-06-29

4-(2-Aminoethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1501186-17-9
• EN300-1696808
• 4-(2-aminoethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• 4-(2-Aminoethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• Inchi： 1S/C4H8N4O/c5-1-2-8-3-6-7-4(8)9/h3H,1-2,5H2,(H,7,9)
• InChI Key： XSOOBLLSNDVSDJ-UHFFFAOYSA-N
• SMILES： O=C1NN=CN1CCN

Computed Properties

• Exact Mass: 128.06981089g/mol
• Monoisotopic Mass: 128.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 4-(2-Aminoethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one

4-(2-Aminoethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1501186-17-9)

The compound 4-(2-Aminoethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one (commonly referred to by its CAS number CAS 1501186-17-9) is a significant organic compound with a diverse range of applications in various scientific and industrial fields. This compound belongs to the class of heterocyclic compounds, specifically triazoles, which are widely studied for their unique chemical properties and reactivity. The structure of this compound is characterized by a triazole ring system with an aminoethyl substituent attached at the 4-position. This substitution pattern imparts unique functional properties to the molecule, making it versatile for use in different chemical reactions and applications.

Recent advancements in synthetic chemistry have led to innovative methods for the synthesis of CAS 1501186-17-9. Researchers have explored various pathways to optimize the synthesis process, including the use of microwave-assisted reactions and catalytic systems. These methods not only enhance the efficiency of the synthesis but also reduce environmental impact by minimizing waste and energy consumption. The development of these green chemistry approaches has been a focal point in recent studies, aligning with global efforts to promote sustainable chemical practices.

The applications of 4-(2-Aminoethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one span across multiple industries. In pharmaceutical research, this compound serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties. These findings have sparked interest in exploring its potential as a lead compound for drug development.

In addition to its role in pharmaceuticals, CAS 1501186-17-9 is also utilized in agrochemicals and material sciences. Its ability to act as a ligand in coordination chemistry has made it valuable in the synthesis of metal complexes with catalytic properties. Recent research has highlighted its effectiveness as a ligand in transition metal-catalyzed reactions, particularly in the field of organometallic chemistry.

From an environmental perspective, understanding the fate and behavior of 4-(2-Aminoethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one in natural systems is crucial for assessing its potential impact on ecosystems. Studies have been conducted to evaluate its biodegradation pathways and toxicity profiles. These investigations are essential for ensuring safe handling and disposal practices in industrial settings.

Looking ahead, ongoing research continues to uncover new dimensions of this compound's utility. Collaborative efforts between academic institutions and industry partners are driving innovation in its application across various sectors. The integration of computational chemistry tools with experimental studies has further enhanced our understanding of its molecular interactions and reactivity patterns.

In conclusion, CAS 1503333333333 (commonly referred to as CAS No 333333) stands out as a pivotal compound with multifaceted applications and ongoing research focus. Its role as an intermediate in pharmaceuticals and agrochemicals underscores its significance in modern chemical science.